Cas no 78751-80-1 (2-Bromo-7-tert-butylpyrene)
2-Bromo-7-tert-butylpyrene is a brominated pyrene derivative featuring a tert-butyl substituent at the 7-position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of polycyclic aromatic hydrocarbon (PAH)-based materials. The bromine moiety enhances reactivity for cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling the construction of complex molecular architectures. The tert-butyl group improves solubility in organic solvents, facilitating purification and handling. Its structural properties make it valuable in materials science, including the design of organic semiconductors, fluorescent probes, and liquid crystals. The compound’s well-defined reactivity and stability under standard conditions contribute to its utility in research and industrial applications.
2-Bromo-7-tert-butylpyrene structure
Product Name:2-Bromo-7-tert-butylpyrene
CAS No:78751-80-1
MF:C20H17Br
MW:337.252984762192
MDL:MFCD23143151
CID:866776
PubChem ID:160871413
Update Time:2025-05-27
2-Bromo-7-tert-butylpyrene Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-7-tert-butylpyrene
- 2-Bromo-7-(tert-butyl)pyrene
- AX8283987
- B3957
- AS-58843
- DTXSID00743985
- 78751-80-1
- AKOS022186732
- T71337
- MFCD23143151
- SCHEMBL15169264
- 2-bromo-7-(t-butyl)pyrene
-
- MDL： MFCD23143151
- Inchi： 1S/C20H17Br/c1-20(2,3)16-8-12-4-6-14-10-17(21)11-15-7-5-13(9-16)18(12)19(14)15/h4-11H,1-3H3
- InChI Key： RYLYZVOQPGVCQT-UHFFFAOYSA-N
- SMILES： BrC1C=C2C=CC3=CC(=CC4C=CC(C=1)=C2C=43)C(C)(C)C
Computed Properties
- Exact Mass: 336.05100
- Monoisotopic Mass: 336.05136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 7.4
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: 150.0 to 154.0 deg-C
- Boiling Point: 451.2±14.0 °C at 760 mmHg
- Flash Point: 221.4±14.5 °C
- PSA: 0.00000
- LogP: 6.64400
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
2-Bromo-7-tert-butylpyrene Security Information
- Signal Word：warning
- Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
- Warning Statement： P264+P280+P305+P351+P338+P337+P108
- Safety Instruction： H303+H313+H110
- Storage Condition：4° CStore…,-4℃Store…Better
2-Bromo-7-tert-butylpyrene Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2-Bromo-7-tert-butylpyrene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B3957-1g |
2-Bromo-7-tert-butylpyrene |
78751-80-1 | 98.0%(GC) | 1g |
￥2190.0 | 2022-05-30 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B869930-200mg |
2-Bromo-7-tert-butylpyrene |
78751-80-1 | 98% | 200mg |
￥942.00 | 2022-09-29 | |
| Chemenu | CM194581-5g |
2-bromo-7-(tert-butyl)pyrene |
78751-80-1 | 95% | 5g |
$596 | 2021-08-05 | |
| TRC | B678910-10mg |
2-Bromo-7-tert-butylpyrene |
78751-80-1 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B678910-50mg |
2-Bromo-7-tert-butylpyrene |
78751-80-1 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B678910-100mg |
2-Bromo-7-tert-butylpyrene |
78751-80-1 | 100mg |
$ 80.00 | 2022-06-06 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B3957-1G |
2-Bromo-7-tert-butylpyrene |
78751-80-1 | >98.0%(GC) | 1g |
¥2080.00 | 2024-04-16 | |
| eNovation Chemicals LLC | D755472-200mg |
2-BroMo-7-tert-butylpyrene |
78751-80-1 | 98.0% | 200mg |
$150 | 2024-06-06 | |
| eNovation Chemicals LLC | D755472-1g |
2-BroMo-7-tert-butylpyrene |
78751-80-1 | 98.0% | 1g |
$425 | 2023-05-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B869930-1g |
2-Bromo-7-tert-butylpyrene |
78751-80-1 | 98% | 1g |
￥1,298.00 | 2022-01-11 |
2-Bromo-7-tert-butylpyrene Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
78751-80-1 (2-Bromo-7-tert-butylpyrene) Related Products
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